Cas no 1343076-63-0 (1-(cyclopropanesulfonyl)piperidin-4-ol)

• Product Name: 1-(cyclopropanesulfonyl)piperidin-4-ol
• CAS No: 1343076-63-0
• MF: C₈H₁₅NO₃S
• MW: 205.274601221085
• CID: 5178839
• Update Time: 2025-05-26

1-(cyclopropanesulfonyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopropylsulfonyl)piperidin-4-ol
• 1-cyclopropylsulfonylpiperidin-4-ol
• 4-Piperidinol, 1-(cyclopropylsulfonyl)-
• 1-(cyclopropanesulfonyl)piperidin-4-ol

• Inchi： 1S/C8H15NO3S/c10-7-3-5-9(6-4-7)13(11,12)8-1-2-8/h7-8,10H,1-6H2
• InChI Key： AKOHWHZIRQNGCG-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1CCC(CC1)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 270
• XLogP3: -0.1
• Topological Polar Surface Area: 66

Additional information on 1-(cyclopropanesulfonyl)piperidin-4-ol

1-(Cyclopropanesulfonyl)piperidin-4-ol: A Comprehensive Overview

1-(Cyclopropanesulfonyl)piperidin-4-ol (CAS No. 1343076-63-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropane sulfonyl and piperidine moieties, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 1-(cyclopropanesulfonyl)piperidin-4-ol is composed of a piperidine ring substituted with a cyclopropane sulfonyl group at the 1-position and a hydroxyl group at the 4-position. This structural arrangement imparts distinct physicochemical properties, such as solubility, stability, and reactivity, which are crucial for its biological activity and potential pharmaceutical applications.

Recent studies have highlighted the potential of 1-(cyclopropanesulfonyl)piperidin-4-ol in modulating various biological pathways. One notable area of research is its role in the inhibition of specific enzymes involved in inflammatory responses. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-(cyclopropanesulfonyl)piperidin-4-ol effectively inhibits the activity of cyclooxygenase (COX), an enzyme responsible for the production of prostaglandins, which are key mediators of inflammation and pain.

In addition to its anti-inflammatory properties, 1-(cyclopropanesulfonyl)piperidin-4-ol has shown promise in neuropharmacology. Research conducted by a team at the University of California, San Francisco, revealed that this compound can cross the blood-brain barrier and exert neuroprotective effects. Specifically, it was found to reduce oxidative stress and inhibit apoptosis in neuronal cells, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 1-(cyclopropanesulfonyl)piperidin-4-ol has also been extensively studied. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Oral administration results in rapid absorption and good bioavailability, with a half-life that allows for once-daily dosing regimens. These characteristics make it an attractive candidate for further clinical development.

In terms of safety, preclinical toxicology studies have shown that 1-(cyclopropanesulfonyl)piperidin-4-ol exhibits low toxicity at therapeutic doses. Animal models have not reported significant adverse effects, suggesting a favorable safety margin. However, ongoing clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthetic route to produce 1-(cyclopropanesulfonyl)piperidin-4-ol has been optimized to ensure high yields and purity. The process typically involves several steps, including the formation of the cyclopropane sulfonyl intermediate and subsequent functionalization of the piperidine ring. Advances in synthetic chemistry have made it possible to produce this compound on a large scale, facilitating its use in both research and commercial applications.

In conclusion, 1-(cyclopropanesulfonyl)piperidin-4-ol (CAS No. 1343076-63-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers valuable properties that make it suitable for further investigation in medicinal chemistry and pharmaceutical development. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, positioning it as a key player in the advancement of modern medicine.